Cas no 82-12-2 (9,10-anthracenedione, 1,2,3,5,6,7-hexahydroxy-)

• Product name: 9,10-anthracenedione, 1,2,3,5,6,7-hexahydroxy-
• CAS No: 82-12-2
• MF: C₁₄H₈O₈
• MW: 304.208524703979
• CID: 987428
• PubChem ID: 65737

9,10-anthracenedione, 1,2,3,5,6,7-hexahydroxy- Chemical and Physical Properties

Names and Identifiers

• 9,10-anthracenedione, 1,2,3,5,6,7-hexahydroxy-
• CHEMBL58972
• 1,2,3,5,6,7-hexahydroxy-9,10-anthracenedione
• 82-12-2
• RUFIGALLOL [MI]
• Rufigallol
• AKOS000277486
• 1,2,3,5,6,7-Hexahydroxy-Anthraquinone
• 1,2,3,5,6,7-hexahydroxyanthracene-9,10-dione
• AI3-00865
• SCHEMBL1230309
• 1,2,3,5,6,7-hexahydroxyanthraquinone
• S977046N6I
• 1,2,3,5,6,7-Hexahydroxy-9,10-anthraquinone
• C.I. 58600
• DTXSID1075359
• rufigallic acid
• UNII-S977046N6I
• CHEBI:37500
• Q3531502
• Rufigallussaure
• TS-08457

• Inchi： InChI=1S/C14H8O8/c15-5-1-3-7(13(21)11(5)19)10(18)4-2-6(16)12(20)14(22)8(4)9(3)17/h1-2,15-16,19-22H
• InChI Key： NEIMTOOWBACOHT-UHFFFAOYSA-N
• SMILES： C1=C2C(=C(C(=C1O)O)O)C(=O)C3=CC(=C(C(=C3C2=O)O)O)O

Computed Properties

• Exact Mass: 304.022
• Monoisotopic Mass: 304.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 156A^2

Experimental Properties

• Density: 1.5387 (rough estimate)
• Boiling Point: 405.05°C (rough estimate)
• Flash Point: 285.3°C
• Refractive Index: 1.5500 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones